Cas no 1806747-17-0 (6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1806747-17-0
• MF: C₁₀H₈BrF₃N₂O₂
• MW: 325.081932067871
• CID: 4813491
• Update Time: 2025-06-09

6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H8BrF3N2O2/c1-17-9-8(18-10(12,13)14)6(2-3-15)4-7(5-11)16-9/h4H,2,5H2,1H3
• InChI Key： NQVXIXPDVMUSJO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CC#N)C(=C(N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1

Additional information on 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806747-17-0)

6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile, with the CAS number 1806747-17-0, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound features a pyridine core substituted with a bromomethyl group, a methoxy group, a trifluoromethoxy group, and an acetonitrile moiety. These functional groups make it a valuable building block for synthesizing complex molecules, particularly in the development of novel bioactive agents.

The structural attributes of 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile enable it to participate in various chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions. The presence of the bromomethyl group provides a reactive site for introducing alkyl or aryl groups via Suzuki-Miyaura or Heck couplings, while the methoxy and trifluoromethoxy groups can influence the electronic properties and metabolic stability of the resulting compounds.

In recent years, this compound has garnered significant attention in medicinal chemistry due to its potential applications in drug discovery. The pyridine scaffold is a common motif in many pharmacologically active molecules, and modifications at the 2-, 3-, and 4-positions offer opportunities to fine-tune biological activity. For instance, studies have demonstrated that pyridine derivatives with electron-withdrawing groups such as trifluoromethoxy can enhance binding affinity to biological targets by improving lipophilicity and reducing metabolic susceptibility.

One notable application of 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in many signaling pathways, and their dysregulation is associated with various diseases, including cancer. Researchers have leveraged this compound to develop novel inhibitors by incorporating it into heterocyclic frameworks that mimic natural substrates or allosteric sites. The bromomethyl group serves as a handle for further functionalization, allowing the construction of intricate molecular architectures with high selectivity.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The combination of methoxy and trifluoromethoxy groups in 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile enhances its bioactivity by improving its solubility and stability under environmental conditions. Recent studies have highlighted its role in synthesizing compounds that exhibit potent herbicidal activity while maintaining low toxicity to non-target organisms.

The acetonitrile group at the 4-position of the pyridine ring adds another layer of reactivity to this compound. Acetonitrile is a versatile solvent and can participate in various organic transformations, such as nucleophilic addition reactions or condensation reactions with carbonyl compounds. This feature makes 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile a valuable precursor for constructing more complex molecules with diverse biological activities.

Advances in synthetic methodologies have further expanded the utility of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient preparation of derivatives, reducing reaction times and improving yields. These innovations are particularly beneficial in industrial settings where scalability and cost-effectiveness are paramount.

The growing interest in fluorinated compounds has also contributed to the relevance of 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile. Fluoro substituents are known to enhance drug-like properties such as bioavailability, metabolic stability, and binding affinity. The presence of two fluorinated groups at the 3-position of the pyridine ring in this compound aligns with current trends in medicinal chemistry, making it an attractive scaffold for developing next-generation therapeutics.

In conclusion, 6-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806747-17-0) is a multifunctional intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and agricultural science is likely to grow further.